(2E)-3-[3-(azepan-1-ylsulfonyl)-4-methoxyphenyl]prop-2-enoic acid

• IUPAC Name: (E)-3-[3-(azepan-1-ylsulfonyl)-4-methoxyphenyl]prop-2-enoic acid
• InChI: InChI=1S/C16H21NO5S/c1-22-14-8-6-13(7-9-16(18)19)12-15(14)23(20,21)17-10-4-2-3-5-11-17/h6-9,12H,2-5,10-11H2,1H3,(H,18,19)/b9-7+
• InChI Key: UVLXOJIYEJYIED-VQHVLOKHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)O)S(=O)(=O)N2CCCCCC2
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)O)S(=O)(=O)N2CCCCCC2
• Molecular Formula: C16H21NO5S
• Molecular Weight: 339.4 g/mol

Description

(2E)-3-[3-(azepan-1-ylsulfonyl)-4-methoxyphenyl]prop-2-enoic acid, commonly known as AZP-531, is a synthetic compound that has shown promising results in the treatment of various metabolic disorders. It is a selective and potent agonist of the ghrelin receptor, which is primarily involved in the regulation of appetite and energy homeostasis.

Scientific Research Applications

Structural Investigation and Chemical Properties

• X-ray Crystallography and Spectroscopy : A study detailed the characterization of a related compound through X-ray crystallography, spectroscopy, and quantum chemical calculations. The findings emphasized the importance of methoxy substitution on molecular stability and interactions (P. Venkatesan et al., 2016).

Antimicrobial Activity

• Antimicrobial Properties : Research on fatty alkenoates, including a related compound, investigated their antimicrobial activities, suggesting potential applications in addressing microbial resistance (A. Rauf & Humaira Parveen, 2005).

Nonlinear Optical (NLO) Activity

• NLO Active Compounds : A study on a compound structurally similar to the target molecule explored its nonlinear optical activity, confirming its potential for applications in optical devices through experimental and theoretical approaches (P. Venkatesan et al., 2016).

Synthesis and Biological Activity

• Novel Synthesis Approaches : Research on azepane derivatives highlighted their inhibition of protein kinase B, suggesting applications in drug development. The study also addressed challenges in improving plasma stability and biological activity (C. Breitenlechner et al., 2004).

Antioxidant Properties

• Antioxidant Phenylpropanoids : Two new phenylpropanoids with antioxidant properties were isolated from Lindelofia stylosa, pointing to the relevance of such compounds in developing natural antioxidants (M. Choudhary et al., 2008).

Hypoglycemic Activity

• Aryl(Hetaryl)Propenoic Cyanopyrrolidine Amides : A study synthesizing amides based on cyanopyrrolidine demonstrated significant hypoglycemic activity, suggesting potential therapeutic applications for diabetes management (S. Kuranov et al., 2019).